Cas no 1823520-39-3 (Imidazo[2,1-b]thiazole-5-carboxamide, 3-methyl-6-(trifluoromethyl)-)

Technical Introduction: Imidazo[2,1-b]thiazole-5-carboxamide, 3-methyl-6-(trifluoromethyl)-, is a heterocyclic compound featuring a fused imidazo-thiazole core with a carboxamide functional group. The presence of a trifluoromethyl (-CF₃) substituent enhances its electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The methyl group at the 3-position further modulates reactivity and stability. This scaffold is of interest due to its potential bioactivity, particularly in the development of kinase inhibitors or antimicrobial agents. Its structural rigidity and functional group diversity allow for precise modifications, enabling targeted applications in drug discovery and material science. The compound is typically handled under controlled conditions due to its reactivity.

Imidazo[2,1-b]thiazole-5-carboxamide, 3-methyl-6-(trifluoromethyl)- structure

1823520-39-3 structure

Product Name:Imidazo[2,1-b]thiazole-5-carboxamide, 3-methyl-6-(trifluoromethyl)-

CAS No:1823520-39-3

MF:C₈H₆F₃N₃OS

MW:249.212950229645

CID:5191912

Update Time:2025-06-14

Imidazo[2,1-b]thiazole-5-carboxamide, 3-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Imidazo[2,1-b]thiazole-5-carboxamide, 3-methyl-6-(trifluoromethyl)-
- Inchi： 1S/C8H6F3N3OS/c1-3-2-16-7-13-5(8(9,10)11)4(6(12)15)14(3)7/h2H,1H3,(H2,12,15)
- InChI Key： WEYLNGGXWAKIME-UHFFFAOYSA-N
- SMILES： S1C=C(C)N2C(C(N)=O)=C(C(F)(F)F)N=C12

Imidazo[2,1-b]thiazole-5-carboxamide, 3-methyl-6-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM512302-1g	3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxamide	1823520-39-3	95%	1g	$1190	2023-03-10

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on Imidazo[2,1-b]thiazole-5-carboxamide, 3-methyl-6-(trifluoromethyl)-

Recent Advances in Imidazo[2,1-b]thiazole-5-carboxamide, 3-methyl-6-(trifluoromethyl)- (CAS: 1823520-39-3) Research

The compound Imidazo[2,1-b]thiazole-5-carboxamide, 3-methyl-6-(trifluoromethyl)- (CAS: 1823520-39-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by its imidazo[2,1-b]thiazole core and trifluoromethyl substituent, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities against various disease targets.

One of the key breakthroughs in the research of this compound is its identification as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Imidazo[2,1-b]thiazole-5-carboxamide, including the 3-methyl-6-(trifluoromethyl)- variant, exhibit high selectivity for JAK2 and FLT3 kinases, which are critical targets in myeloproliferative disorders and acute myeloid leukemia. The study reported IC50 values in the low nanomolar range, highlighting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's role in modulating immune responses. A preclinical study conducted by a team at the University of Cambridge revealed that Imidazo[2,1-b]thiazole-5-carboxamide derivatives can effectively suppress pro-inflammatory cytokine production in macrophages, suggesting potential applications in autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. The trifluoromethyl group was found to be crucial for enhancing the compound's metabolic stability and membrane permeability, as evidenced by improved pharmacokinetic profiles in rodent models.

From a synthetic chemistry perspective, advancements have been made in the scalable production of this compound. A 2022 patent application (WO2022156789) described an improved synthetic route that reduces the number of steps from seven to four, while maintaining high yield (78%) and purity (>99%). This development addresses previous challenges associated with the low availability of the compound, which had hindered extensive biological evaluation. The new method utilizes a one-pot cyclization strategy that significantly reduces production costs and environmental impact.

Looking forward, several research groups are investigating the potential of this scaffold in combination therapies. Preliminary data presented at the 2023 American Chemical Society National Meeting showed synergistic effects when Imidazo[2,1-b]thiazole-5-carboxamide derivatives were co-administered with checkpoint inhibitors in cancer models. The unique electronic properties imparted by the trifluoromethyl group appear to enhance drug-drug interactions at the molecular level, though the exact mechanisms remain under investigation.

In conclusion, the growing body of research on Imidazo[2,1-b]thiazole-5-carboxamide, 3-methyl-6-(trifluoromethyl)- (CAS: 1823520-39-3) underscores its versatility as a pharmacophore with multiple therapeutic applications. While challenges remain in fully characterizing its safety profile and optimizing its drug-like properties, the recent advancements in both biological understanding and synthetic accessibility position this compound as an important focus area for future drug discovery efforts in oncology, immunology, and beyond.